Cas no 21834-65-1 (4-methyl-3,4-dihydro-2H-1-benzopyran-4-ol)

4-Methyl-3,4-dihydro-2H-1-benzopyran-4-ol is a chiral benzopyran derivative with potential applications in organic synthesis and pharmaceutical research. Its structure features a hydroxyl group at the 4-position of the dihydropyran ring, enhancing reactivity for further functionalization. The compound’s rigid benzopyran scaffold contributes to its stability, while the methyl substitution at the 4-position influences stereochemical properties, making it valuable for asymmetric synthesis. This intermediate is particularly useful in the development of bioactive molecules, including fragrances, agrochemicals, and medicinal compounds. Its well-defined molecular framework allows for precise modifications, supporting research in heterocyclic chemistry and drug discovery. High purity and consistent quality ensure reliable performance in synthetic applications.
4-methyl-3,4-dihydro-2H-1-benzopyran-4-ol structure
21834-65-1 structure
Product Name:4-methyl-3,4-dihydro-2H-1-benzopyran-4-ol
CAS No:21834-65-1
MF:C10H12O2
MW:164.201083183289
CID:3911069
PubChem ID:21596471
Update Time:2025-05-27

4-methyl-3,4-dihydro-2H-1-benzopyran-4-ol Chemical and Physical Properties

Names and Identifiers

    • 2H-1-Benzopyran-4-ol, 3,4-dihydro-4-methyl-
    • 4-methyl-3,4-dihydro-2H-1-benzopyran-4-ol
    • 3,4-Dihydro-4-methyl-2H-1-benzopyran-4-ol
    • (r,s)-4-methyl-chroman-4-ol
    • 21834-65-1
    • 4-methylchroman-4-ol
    • DTXSID101271946
    • Inchi: 1S/C10H12O2/c1-10(11)6-7-12-9-5-3-2-4-8(9)10/h2-5,11H,6-7H2,1H3
    • InChI Key: RCMBJZYJTXAPFF-UHFFFAOYSA-N
    • SMILES: C1OC2=CC=CC=C2C(C)(O)C1

Computed Properties

  • Exact Mass: 164.083729621Da
  • Monoisotopic Mass: 164.083729621Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 169
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 29.5Ų

4-methyl-3,4-dihydro-2H-1-benzopyran-4-ol Pricemore >>

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4-methyl-3,4-dihydro-2H-1-benzopyran-4-ol
21834-65-1 95%
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